Cas no 97388-49-3 (Acetic acid,2-[2-(hydroxymethyl)phenoxy]-)

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- structure

97388-49-3 structure

Product Name:Acetic acid,2-[2-(hydroxymethyl)phenoxy]-

CAS No:97388-49-3

Molecular Formula:C₉H₁₀O₄

Molecular Weight:182.173303127289

MDL:MFCD06202610

CID:801066

PubChem ID:298778

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Properties

Names and Identifiers

- Acetic acid,2-[2-(hydroxymethyl)phenoxy]-
- (2-HYDROXYMETHYL-PHENOXY)-ACETIC ACID
- 2-[2-(hydroxymethyl)phenoxy]acetic acid
- 2-[2-(Hydroxymethyl)phenoxy]acetic acid (ACI)
- Acetic acid, [2-(hydroxymethyl)phenoxy]- (9CI)
- NSC 171103
- XDA38849
- KTFBOHKOJFLUKP-UHFFFAOYSA-N
- NSC-171103
- 2-(2-(Hydroxymethyl)phenoxy)acetic acid
- 97388-49-3
- BS-18000
- 2-Carboxymethoxybenzylalcohol
- CS-0156638
- AKOS012964031
- 2-(HYDROXYMETHYL)PHENOXYACETIC ACID
- DTXSID70305559
- 2-(2-(Hydroxymethyl)phenoxy)aceticacid
- C77342
- NSC171103
- MFCD06202610
- SCHEMBL3409855
- +Expand
- MDL： MFCD06202610
- InChIKey： KTFBOHKOJFLUKP-UHFFFAOYSA-N
- Inchi： 1S/C9H10O4/c10-5-7-3-1-2-4-8(7)13-6-9(11)12/h1-4,10H,5-6H2,(H,11,12)
- SMILES： O=C(COC1C(CO)=CC=CC=1)O

Computed Properties

Exact Mass: 182.058
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 182.058
Heavy Atom Count: 13
Complexity: 169
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 66.8Å²

Experimental Properties

LogP: 0.64230
PSA: 66.76000

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006042-1g	(2-HYDROXYMETHYL-PHENOXY)-ACETIC ACID	97388-49-3	97%	1g	$130.00	2024-04-19
A2B Chem LLC	AC79282-1g	2-(2-(Hydroxymethyl)phenoxy)acetic acid	97388-49-3	97%	1g	$119.00	2024-07-18
Aaron	AR0060CE-100mg	(2-HYDROXYMETHYL-PHENOXY)-ACETIC ACID	97388-49-3	97%	100mg	$21.00	2024-07-18
abcr	AB528292-250 mg	2-(2-(Hydroxymethyl)phenoxy)acetic acid; .	97388-49-3		250MG	€154.90	2023-04-17
Ambeed	A119777-100mg	2-(2-(Hydroxymethyl)phenoxy)acetic acid	97388-49-3	97%	100mg	$38.0
eNovation Chemicals LLC	Y1211494-1g	2-(2-(Hydroxymethyl)phenoxy)acetic acid	97388-49-3	95%	1g	$400	2022-09-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTM084-100mg	2-[2-(hydroxymethyl)phenoxy]acetic acid	97388-49-3	95%	100mg	￥137.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1227278-250mg	2-(2-(Hydroxymethyl)phenoxy)acetic acid	97388-49-3	97%	250mg	￥478.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H49870-250mg	2-(2-(Hydroxymethyl)phenoxy)aceticacid	97388-49-3	97%	250mg	¥310.0	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OR469-100mg	Acetic acid,2-[2-(hydroxymethyl)phenoxy]-	97388-49-3	97%	100mg	640CNY

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Synthesis

Synthetic Circuit 1

111080-48-9

97388-49-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5, 0 °C

Reference

: Biobased High-Performance Aromatic-Aliphatic Polyesters with Complete Recyclability

Tu, Yi-Min; Wang, Xue-Mei; Yang, Xing; Fan, Hua-Zhong; Gong, Fu-Long; et al, Journal of the American Chemical Society, 2021, 143(49), 20591-20597

Synthetic Circuit 2

105-36-2

90-01-7

97388-49-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Water

Reference

: Antimalarial activity enhancement in hydroxymethylcarbonyl (HMC) isostere-based dipeptidomimetics targeting malarial aspartic protease plasmepsin

Hidaka, Koushi; Kimura, Tooru; Ruben, Adam J.; Uemura, Tsuyoshi; Kamiya, Mami; et al, Bioorganic & Medicinal Chemistry, 2008, 16(23), 10049-10060

Synthetic Circuit 3

97388-49-3

Reaction Conditions

Reference

: Antimalarial activity enhancement in hydroxymethylcarbonyl (HMC) isostere-based dipeptidomimetics targeting malarial aspartic protease plasmepsin. [Erratum to document cited in CA150:047339]

Hidaka, Koushi; Kimura, Tooru; Ruben, Adam J.; Uemura, Tsuyoshi; Kamiya, Mami; et al, Bioorganic & Medicinal Chemistry, 2009, 17(4),

Synthetic Circuit 4

97388-49-3

Reaction Conditions

Reference

: Preparation of quinoline derivatives useful as lipoxygenase inhibitors and/or leukotriene antagonists

, World Intellectual Property Organization, , ,

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Raw materials

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Preparation Products

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- (97388-49-3)

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97388-49-3 (Acetic acid,2-[2-(hydroxymethyl)phenoxy]-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:97388-49-3)Acetic acid,2-[2-(hydroxymethyl)phenoxy]-

Purity:99%

Quantity:1g

Price($):195.0